Cas no 2228440-88-6 (2-(4-chloro-2-methoxyphenyl)-2-methoxypropan-1-amine)

• Product Name: 2-(4-chloro-2-methoxyphenyl)-2-methoxypropan-1-amine
• CAS No: 2228440-88-6
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• CID: 6143498
• PubChem ID: 165754375
• Update Time: 2025-07-22

2-(4-chloro-2-methoxyphenyl)-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-2-methoxyphenyl)-2-methoxypropan-1-amine
• EN300-1985772
• 2228440-88-6

• Inchi： 1S/C11H16ClNO2/c1-11(7-13,15-3)9-5-4-8(12)6-10(9)14-2/h4-6H,7,13H2,1-3H3
• InChI Key： OJBNBRLEFYNBBH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)C(C)(CN)OC

Computed Properties

• Exact Mass: 229.0869564g/mol
• Monoisotopic Mass: 229.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-(4-chloro-2-methoxyphenyl)-2-methoxypropan-1-amine

Introduction to 2-(4-chloro-2-methoxyphenyl)-2-methoxypropan-1-amine (CAS No. 2228440-88-6)

2-(4-chloro-2-methoxyphenyl)-2-methoxypropan-1-amine, identified by its CAS number 2228440-88-6, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in the pharmaceutical industry. The structural features of this molecule, particularly the presence of both 4-chloro and 2-methoxy substituents on the phenyl ring, contribute to its unique chemical properties and potential therapeutic applications.

The synthesis and characterization of 2-(4-chloro-2-methoxyphenyl)-2-methoxypropan-1-amine involve sophisticated chemical methodologies that are critical for ensuring high purity and yield. The process typically involves multi-step organic reactions, including nucleophilic substitution and condensation reactions, which require precise control over reaction conditions. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm the structural integrity of the compound.

Recent advancements in computational chemistry have further enhanced the understanding of the molecular interactions of 2-(4-chloro-2-methoxyphenyl)-2-methoxypropan-1-amine. Molecular docking studies have been instrumental in predicting its binding affinity to various biological targets, which has been crucial in identifying its potential pharmacological effects. These studies suggest that the compound may interact with enzymes and receptors involved in critical cellular pathways, making it a promising candidate for drug development.

The pharmacological profile of 2-(4-chloro-2-methoxyphenyl)-2-methoxypropan-1-amine has been the focus of several preclinical studies. Research indicates that this compound exhibits notable anti-inflammatory and analgesic properties. The presence of the 4-chloro substituent is believed to enhance its binding affinity to specific targets, while the 2-methoxy group contributes to its metabolic stability. These characteristics make it an attractive molecule for further investigation in the development of novel therapeutic agents.

In addition to its anti-inflammatory properties, 2-(4-chloro-2-methoxyphenyl)-2-methoxypropan-1-amine has shown potential in other therapeutic areas. Studies have explored its efficacy in reducing oxidative stress and protecting against neurodegenerative diseases. The compound's ability to modulate key signaling pathways involved in cell survival and apoptosis has been particularly noteworthy. These findings have opened new avenues for research into treating conditions such as Alzheimer's disease and Parkinson's disease.

The chemical synthesis of 2-(4-chloro-2-methoxyphenyl)-2-methoxypropan-1-amine also presents opportunities for innovation in green chemistry principles. Researchers are increasingly focusing on developing sustainable synthetic routes that minimize waste and reduce environmental impact. Techniques such as catalytic hydrogenation and microwave-assisted synthesis have been explored to improve efficiency and reduce energy consumption. These efforts align with global initiatives to promote sustainable pharmaceutical manufacturing practices.

The future prospects of 2-(4-chloro-2-methoxyphenyl)-2-methoxypropan-1-amine are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical trials. As our understanding of molecular interactions continues to evolve, compounds like 2-(4-chloro-2-methoxyphenyl)-2-methoxypropan-1-amine will play a crucial role in shaping the future of drug discovery and development.

In conclusion, 2-(4-chloro-2-methoxyphenyl)-2-methoxypropan-1-amine (CAS No. 2228440-88-6) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features, combined with recent advancements in computational chemistry and synthetic methodologies, position it as a valuable asset in the search for novel therapeutic agents. As research continues to uncover its multifaceted biological activities, this compound is poised to make substantial contributions to medicine and healthcare.